molecular formula C20H25N3O2 B6134064 7-methyl-2-[(1-methyl-1H-indol-3-yl)acetyl]-2,7-diazaspiro[4.5]decan-6-one

7-methyl-2-[(1-methyl-1H-indol-3-yl)acetyl]-2,7-diazaspiro[4.5]decan-6-one

Cat. No. B6134064
M. Wt: 339.4 g/mol
InChI Key: HMRQSRCHGKUATM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-methyl-2-[(1-methyl-1H-indol-3-yl)acetyl]-2,7-diazaspiro[4.5]decan-6-one, commonly known as MIAD, is a novel compound that has been studied for its potential therapeutic applications. MIAD is a spirocyclic compound that contains both an indole and a diazaspiro ring system. The unique structure of MIAD makes it an interesting compound to study, as it has the potential to interact with a variety of biological targets.

Mechanism of Action

The mechanism of action of MIAD is not fully understood. However, it is thought that the compound may act by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation.
Biochemical and Physiological Effects
MIAD has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer activity, MIAD has been shown to have anti-inflammatory and anti-oxidant properties. The compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MIAD in lab experiments is that the compound is relatively easy to synthesize. Additionally, MIAD has been shown to have a high degree of selectivity for certain biological targets, which may make it a useful tool for studying specific cellular processes. However, one limitation of using MIAD in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research on MIAD. One area of research could focus on the compound's potential as a therapeutic agent for the treatment of cancer. Additionally, further research could be done to better understand the compound's mechanism of action and its potential as a tool for studying cellular processes. Finally, research could be done to explore the potential of MIAD as a therapeutic agent for other diseases, such as neurodegenerative diseases or inflammatory conditions.

Synthesis Methods

The synthesis of MIAD has been reported in the literature. The compound can be synthesized through a multi-step process that involves the coupling of an indole derivative with a diazaspiro compound. The final step in the synthesis involves the introduction of a methyl group at the 7-position of the spirocyclic ring system.

Scientific Research Applications

MIAD has been studied for its potential therapeutic applications in a variety of areas. One area of research has focused on the compound's ability to inhibit the growth of cancer cells. MIAD has been shown to inhibit the growth of a variety of cancer cell lines, including breast, lung, and colon cancer cells.

properties

IUPAC Name

7-methyl-2-[2-(1-methylindol-3-yl)acetyl]-2,7-diazaspiro[4.5]decan-6-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25N3O2/c1-21-10-5-8-20(19(21)25)9-11-23(14-20)18(24)12-15-13-22(2)17-7-4-3-6-16(15)17/h3-4,6-7,13H,5,8-12,14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HMRQSRCHGKUATM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCCC2(C1=O)CCN(C2)C(=O)CC3=CN(C4=CC=CC=C43)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

339.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-methyl-2-[(1-methyl-1H-indol-3-yl)acetyl]-2,7-diazaspiro[4.5]decan-6-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.